Cas no 52273-60-6 (4-(2-Chloroethyl)-benzenamine Hydrochloride)

• Product Name: 4-(2-Chloroethyl)-benzenamine Hydrochloride
• CAS No: 52273-60-6
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• CID: 1576678
• PubChem ID: 521376
• Update Time: 2025-05-20

4-(2-Chloroethyl)-benzenamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroethyl)aniline
• 4-(2-chloroethyl)aniline hydrochloride
• 4-(2-chloroethyl)aniline;hydrochloride
• Benzenamine, 4-(2-chloroethyl)-, hydrochloride
• NSC-42073
• Aniline, p-(2-chloroethyl)-, hydrochloride
• 52273-60-6
• DTXSID10966648
• 4-(2-Chloroethyl)aniline--hydrogen chloride (1/1)
• NSC42073
• 4-(2-Chloroethyl)-benzenamine Hydrochloride

• Inchi： 1S/C8H10ClN.ClH/c9-6-5-7-1-3-8(10)4-2-7;/h1-4H,5-6,10H2;1H
• InChI Key： MILNNUCLKZPGAB-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=CC=1)N.Cl

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.43330

4-(2-Chloroethyl)-benzenamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(2-Chloroethyl)-benzenamine Hydrochloride

Introduction to 4-(2-Chloroethyl)-benzenamine Hydrochloride (CAS No. 52273-60-6)

4-(2-Chloroethyl)-benzenamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 52273-60-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines and has garnered attention due to its structural properties and potential applications in drug development. The presence of both chloroethyl and benzeneamine functional groups makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of 4-(2-chloroethyl)-benzenamine Hydrochloride consists of a benzene ring substituted with an amine group at one position and a 2-chloroethyl group at another. This configuration allows for further chemical modifications, making it a valuable building block in organic synthesis. The hydrochloride salt form enhances its solubility in aqueous solutions, which is particularly advantageous for pharmaceutical formulations and biological studies.

In recent years, there has been growing interest in 4-(2-chloroethyl)-benzenamine Hydrochloride due to its potential role in the development of novel therapeutic agents. Researchers have been exploring its applications in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The compound's ability to interact with biological targets such as enzymes and receptors has made it a subject of extensive investigation.

One of the most compelling aspects of 4-(2-chloroethyl)-benzenamine Hydrochloride is its utility as a precursor in the synthesis of small-molecule drugs. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloroethyl group can be further functionalized to introduce additional pharmacophores, enhancing the drug's efficacy and selectivity. This flexibility has made it a preferred choice for medicinal chemists working on drug discovery programs.

Recent studies have highlighted the importance of 4-(2-chloroethyl)-benzenamine Hydrochloride in the development of targeted therapies. Researchers have demonstrated its potential in modulating signaling pathways involved in cancer progression. By selectively interacting with specific targets, compounds derived from this molecule may offer new treatment options for patients with difficult-to-treat diseases. Additionally, the compound's ability to cross the blood-brain barrier has opened up possibilities for treating CNS disorders.

The synthesis of 4-(2-chloroethyl)-benzenamine Hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research and development purposes. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

In terms of pharmacological activity, 4-(2-chloroethyl)-benzenamine Hydrochloride has shown promise in preclinical studies. Its interaction with biological systems suggests that it may have therapeutic benefits beyond its current applications. Further research is needed to fully elucidate its mechanism of action and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually into marketable drugs.

The safety profile of 4-(2-chloroethyl)-benzenamine Hydrochloride is another critical aspect that needs thorough evaluation. While preliminary studies suggest that it is well-tolerated at moderate doses, long-term exposure effects must be carefully monitored. Toxicological studies are being conducted to assess its potential risks and benefits. These studies will provide valuable insights into the compound's safety margins and help guide its use in future therapeutic applications.

Regulatory considerations also play a significant role in the development and commercialization of 4-(2-chloroethyl)-benzenamine Hydrochloride. Compliance with international standards ensures that the compound meets safety and efficacy requirements before reaching patients. Regulatory bodies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for drug development, which manufacturers must adhere to. This ensures that only safe and effective medications are approved for clinical use.

The future prospects of 4-(2-chloroethyl)-benzenamine Hydrochloride appear promising, with ongoing research uncovering new possibilities for its application. Innovations in drug design and synthetic chemistry continue to expand its potential uses across multiple therapeutic areas. As our understanding of biological systems grows, so does the potential for this compound to contribute to medical advancements.

In conclusion, 4-(2-chloroethyl)-benzenamine Hydrochloride (CAS No. 52273-60-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents. With continued research efforts, this compound is poised to play a crucial role in addressing unmet medical needs worldwide.